tert-Butyl 4-((2-methoxyphenyl)amino)piperidine-1-carboxylate
Cat. No. B1292060
M. Wt: 306.4 g/mol
InChI Key: QMDDDIHAPKMQKS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06605620B1
Procedure details
1-(tert-Butoxycarbonyl)-4-piperidone (4.78 g) and o-anisidine (2.96 g) were condensed in the same manner as described in Preparation Example 37 to give the title compound.
Name
Identifiers
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REACTION_CXSMILES
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[C:1]([O:5][C:6]([N:8]1[CH2:13][CH2:12][C:11](=O)[CH2:10][CH2:9]1)=[O:7])([CH3:4])([CH3:3])[CH3:2].[CH3:15][O:16][C:17]1[C:18]([NH2:23])=[CH:19][CH:20]=[CH:21][CH:22]=1>>[CH3:15][O:16][C:17]1[C:18]([NH:23][CH:11]2[CH2:12][CH2:13][N:8]([C:6]([O:5][C:1]([CH3:4])([CH3:3])[CH3:2])=[O:7])[CH2:9][CH2:10]2)=[CH:19][CH:20]=[CH:21][CH:22]=1
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Inputs
Step One
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Name
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|
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Quantity
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4.78 g
|
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Type
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reactant
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Smiles
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C(C)(C)(C)OC(=O)N1CCC(CC1)=O
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Step Two
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Name
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|
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Quantity
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2.96 g
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Type
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reactant
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Smiles
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COC=1C(=CC=CC1)N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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condensed in the same manner
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CUSTOM
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Type
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CUSTOM
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Details
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as described in Preparation Example 37
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COC=1C(=CC=CC1)NC1CCN(CC1)C(=O)OC(C)(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
